Cas no 1142363-56-1 (4,4,5,5-Tetramethyl-2-(2,2,6,6-tetramethyl-3,6-dihydro-2H-pyran-4-yl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-(2,2,6,6-tetramethyl-3,6-dihydro-2H-pyran-4-yl)-1,3,2-dioxaborolane
• CAS No: 1142363-56-1
• MF: C₁₅H₂₇BO₃
• MW: 266.184085130692
• MDL: MFCD11044439
• CID: 857424
• PubChem ID: 46738000
• Update Time: 2025-04-19

4,4,5,5-Tetramethyl-2-(2,2,6,6-tetramethyl-3,6-dihydro-2H-pyran-4-yl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• (2,2,6,6-TETRAMETHYL-3,6-DIHYDRO-2H-PYRAN-4-YL)BORONIC ACID, PINACOL ESTER
• 2,2,6,6-tetramethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-pyran
• A-5035
• 4,4,5,5-tetramethyl-2-(2,2,6,6-tetramethyl-3,6-dihydro-2H-pyran-4-yl)-1,3,2-dioxaborolane
• 2,2,6,6-TETRAMETHYL-3,6-DIHYDRO-2H-PYRAN-4-BORONIC ACID PINACOL ESTER
• 4,4,5,5-tetramethyl-2-(2,2,6,6-tetramethyl-3H-pyran-4-yl)-1,3,2-dioxaborolane
• C15H27BO3
• VOXXPMAJNSVUKJ-UHFFFAOYSA-
• (2,2,6,6-Tetramethyl-3,6-dihydro-2H-pyran-4-yl)boronic acid pinacol ester, AldrichCPR
• 2,2,6,6-Tetramethyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-3,6-dihydro-2H-pyran
• CS-0061114
• SCHEMBL3655929
• SY239864
• Z2049747315
• SB74473
• DTXSID30674157
• AKOS015960329
• 1142363-56-1
• MFCD11044439
• VOXXPMAJNSVUKJ-UHFFFAOYSA-N
• DS-14954
• (2,2,6,6-Tetramethyl-3,6-dihydro-2H-pyran-4-yl)boronic acid pinacol ester
• 2,2,6,6-Tetramethyl-3,6-dihydro-2H-pyrane-4-boronic Acid Pinacol Ester
• EN300-12593171
• W17588
• 2H-Pyran, 3,6-dihydro-2,2,6,6-tetramethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• J-003067
• 4,4,5,5-Tetramethyl-2-(2,2,6,6-tetramethyl-3,6-dihydro-2H-pyran-4-yl)-1,3,2-dioxaborolane

• MDL： MFCD11044439
• Inchi： 1S/C15H27BO3/c1-12(2)9-11(10-13(3,4)17-12)16-18-14(5,6)15(7,8)19-16/h9H,10H2,1-8H3
• InChI Key： VOXXPMAJNSVUKJ-UHFFFAOYSA-N
• SMILES： O1B(C2=CC(C)(C)OC(C)(C)C2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 266.20500
• Monoisotopic Mass: 266.2053249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Experimental Properties

• Density: 0.97±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 281.9±50.0 ºC (760 Torr),
• Flash Point: 124.3±30.1 ºC,
• PSA: 27.69000
• LogP: 3.52170

4,4,5,5-Tetramethyl-2-(2,2,6,6-tetramethyl-3,6-dihydro-2H-pyran-4-yl)-1,3,2-dioxaborolane Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C